![molecular formula C15H13N3O5 B2883389 N-(4-ethylphenyl)-3,5-dinitrobenzamide CAS No. 36293-11-5](/img/structure/B2883389.png)
N-(4-ethylphenyl)-3,5-dinitrobenzamide
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Overview
Description
The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. It may also include information about the class of compounds it belongs to and its role or use in scientific research or industry .
Synthesis Analysis
Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This includes the starting materials, reagents, catalysts, and conditions of the reaction .Molecular Structure Analysis
Molecular structure analysis involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry to determine the three-dimensional structure of the molecule .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, its stability under various conditions, and the mechanisms of its reactions .Physical And Chemical Properties Analysis
This includes properties such as melting point, boiling point, solubility, optical activity, and reactivity. These properties can often be predicted based on the structure of the compound .Scientific Research Applications
Biosensing and Electrochemical Analysis
A study developed a high-sensitive biosensor using a nanocomposite modified electrode for the electrocatalytic determination of glutathione in the presence of piroxicam, demonstrating the potential of N-(4-ethylphenyl)-3,5-dinitrobenzamide related compounds in biosensing applications (Karimi-Maleh et al., 2014).
Organic Electronics and Photovoltaics
Research on solution-processable graphene linked to 3,5-dinitrobenzoyl showcases the role of this compound related compounds in improving the performance of organic bulk heterojunction photovoltaic devices. This illustrates the compound's relevance in the development of novel materials for energy harvesting (Stylianakis et al., 2012).
Synthesis and Characterization of Novel Materials
Another study involved the synthesis and characterization of novel aromatic polyimides, utilizing similar compounds for the development of materials with high thermal stability and specific physical properties, indicating the importance of this compound in materials science (Butt et al., 2005).
Electrocatalysis and Analyte Determination
N-(3,4-Dihydroxyphenethyl)-3,5-dinitrobenzamide modified electrodes were used for the electrocatalytic oxidation and determination of ascorbic acid, acetaminophen, and tryptophan. This application underscores the compound's utility in analytical chemistry for the determination of analytes in various samples (Ensafi et al., 2012).
Mechanism of Action
Mode of Action
It is likely that the compound interacts with its targets, leading to changes in cellular processes .
Biochemical Pathways
It is possible that this compound could influence various biochemical pathways depending on its targets .
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of the compound is currently unknown .
Result of Action
Based on its chemical structure, it might have potential interactions with various cellular components, leading to changes in cellular functions .
Action Environment
The action, efficacy, and stability of N-(4-ethylphenyl)-3,5-dinitrobenzamide could be influenced by various environmental factors. These factors could include pH, temperature, presence of other molecules, and the specific cellular environment where the compound is active .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(4-ethylphenyl)-3,5-dinitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O5/c1-2-10-3-5-12(6-4-10)16-15(19)11-7-13(17(20)21)9-14(8-11)18(22)23/h3-9H,2H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNQZDRMQDPWSQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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